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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the dimensional stability of Coe Alginate, a

conventional dental impression material, against extended-pour alginate alternatives. The

information presented is supported by experimental data to assist researchers and

professionals in selecting the appropriate material for applications where dimensional accuracy

over time is critical.

Comparative Dimensional Stability Data
The dimensional stability of alginate impression materials is a crucial factor for the accuracy of

casts and models. Conventional alginates, like Coe Alginate, are known to be susceptible to

dimensional changes shortly after the impression is made, primarily due to syneresis (water

loss) and imbibition (water absorption).[1][2] Extended-pour, or "5-day stable," alginates have

been developed to mitigate these changes, allowing for delayed pouring of gypsum casts.[3][4]

The following table summarizes the percentage of dimensional change observed in various

studies for conventional and extended-pour alginates over different storage times. A
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conventional alginate is used as a proxy for Coe Alginate's expected performance. All

materials exhibited some degree of shrinkage initially.[5][6] However, the extended-storage

alginates generally showed less change over longer periods compared to their conventional

counterparts.[3][5][6]

Alginate Type
Brand
Example(s)

Storage Time
Average
Dimensional
Change (%)

Reference

Conventional Jeltrate Plus 30 minutes Shrinkage [5][6]

48 hours
Continued

Shrinkage
[5][6]

Hydrogum 24 hours -1.32 [4]

Extended-Pour Kromopan 100 30 minutes Shrinkage [5][6]

48 hours Expansion [5][6]

100 hours Most Accurate [5][6]

Alginmax 30 minutes Shrinkage [5][6]

48 hours Minimal Change [5][6]

100 hours Minimal Change [5][6]

Hydrogum 5 24 hours -1.52 [4]

72 hours Maintained Detail [4]

Cavex

ColorChange
Up to 5 days -0.496 to 0.161 [2][7]

Note: Negative values indicate shrinkage, while positive values would indicate expansion. The

data presented are aggregated from multiple studies and serve as a comparative reference.

Experimental Protocols
The evaluation of dimensional stability in the cited studies generally adheres to protocols

outlined in the American Dental Association (ADA) Specification No. 18 for alginate impression

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1165677/docs?utm_src=pdf-body#dimensional-stability-of-coe-alginate-a-comparative-analysis-over-time
https://www.researchgate.net/publication/45460142_Dimensional_change_over_time_of_extended_storage_alginate_impression_materials
https://pmc.ncbi.nlm.nih.gov/articles/PMC8929483/
https://ijdmsrjournal.com/issue_dcp/dgdf.pdf
https://www.researchgate.net/publication/45460142_Dimensional_change_over_time_of_extended_storage_alginate_impression_materials
https://pmc.ncbi.nlm.nih.gov/articles/PMC8929483/
https://www.researchgate.net/publication/45460142_Dimensional_change_over_time_of_extended_storage_alginate_impression_materials
https://pmc.ncbi.nlm.nih.gov/articles/PMC8929483/
https://www.researchgate.net/publication/45460142_Dimensional_change_over_time_of_extended_storage_alginate_impression_materials
https://pmc.ncbi.nlm.nih.gov/articles/PMC8929483/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8279116/
https://www.researchgate.net/publication/45460142_Dimensional_change_over_time_of_extended_storage_alginate_impression_materials
https://pmc.ncbi.nlm.nih.gov/articles/PMC8929483/
https://www.researchgate.net/publication/45460142_Dimensional_change_over_time_of_extended_storage_alginate_impression_materials
https://pmc.ncbi.nlm.nih.gov/articles/PMC8929483/
https://www.researchgate.net/publication/45460142_Dimensional_change_over_time_of_extended_storage_alginate_impression_materials
https://pmc.ncbi.nlm.nih.gov/articles/PMC8929483/
https://www.researchgate.net/publication/45460142_Dimensional_change_over_time_of_extended_storage_alginate_impression_materials
https://pmc.ncbi.nlm.nih.gov/articles/PMC8929483/
https://www.researchgate.net/publication/45460142_Dimensional_change_over_time_of_extended_storage_alginate_impression_materials
https://pmc.ncbi.nlm.nih.gov/articles/PMC8929483/
https://www.researchgate.net/publication/45460142_Dimensional_change_over_time_of_extended_storage_alginate_impression_materials
https://pmc.ncbi.nlm.nih.gov/articles/PMC8929483/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8279116/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8279116/
https://www.tandlaegebladet.dk/media/plwfkm4r/tb09_10_side695-702.pdf
https://pubmed.ncbi.nlm.nih.gov/20045819/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165677?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


materials and No. 19 for elastomeric impression materials.[5][8]

Methodology for Evaluating Dimensional Change
Master Model and Impression Making:

A stainless steel die with precisely engraved lines, as specified by ADA Specification No.

19, is used as the master model.[6]

The alginate powder is mixed with water according to the manufacturer's instructions,

considering the specified water/powder ratio and mixing time.[9] Water temperature is

controlled, as it can affect setting times.[10][11]

The mixed alginate is loaded into a perforated impression tray to ensure mechanical

retention.[12]

An impression of the master die is made and allowed to set as per the manufacturer's

guidelines.

Storage Conditions:

After setting, the impressions are removed from the die and stored for predetermined time

intervals (e.g., 30 minutes, 24 hours, 48 hours, 100 hours).[5][6][13]

To prevent distortion from syneresis or imbibition, impressions are typically stored in a

controlled environment, such as a sealed plastic bag, to maintain humidity.[3]

Measurement of Dimensional Change:

At each time point, the distance between the engraved lines on the alginate impression is

measured using a traveling microscope or a digital imaging system.[6][14]

These measurements are compared to the known distance on the master stainless steel

die.[6]

The percentage of dimensional change is calculated using the formula: [ (Impression

Measurement - Die Measurement) / Die Measurement ] * 100.[6]
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Data Analysis:

Statistical analysis, such as ANOVA, is used to determine if the dimensional changes

between different materials and over various storage times are statistically significant.[3]

Alginate Setting Reaction Workflow
The setting of alginate is an irreversible chemical reaction that results in the formation of a

hydrogel. This process is not a biological signaling pathway but a chemical gelation. The

diagram below illustrates the key steps in this reaction.

Reactants in Powder

Chemical Reactions

Sodium Alginate (Soluble)

Mixing

Calcium Sulfate (Reactor)

Sodium Phosphate (Retarder)

Water

Slowing Reaction:
Calcium Sulfate reacts with Sodium Phosphate

Working Time Setting Reaction:
Remaining Calcium Sulfate reacts with Sodium Alginate

After Retarder is Consumed Calcium Alginate Gel (Insoluble)Gelation

Click to download full resolution via product page

Caption: Workflow of the alginate chemical setting reaction.

Conclusion
The dimensional stability of alginate impression materials is significantly dependent on the type

of alginate used and the storage time before pouring a cast.[5] While conventional alginates

like Coe Alginate provide accurate impressions if poured immediately, extended-pour alginates
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offer a significant advantage in maintaining dimensional stability over longer periods, providing

more flexibility in the workflow.[3][5][7] For applications in research and development where

delayed processing of impressions is necessary, the use of a dimensionally stable, extended-

pour alginate is recommended to ensure the highest degree of accuracy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dimensional Stability of Coe Alginate: A Comparative
Analysis Over Time]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165677/docs#dimensional-stability-of-coe-alginate-
a-comparative-analysis-over-time]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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